4-[benzyl(ethyl)sulfamoyl]-N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C26H28N4O6S3/c1-3-29(18-19-7-5-4-6-8-19)39(34,35)21-11-9-20(10-12-21)25(31)28-26-30(15-16-36-2)23-14-13-22(38(27,32)33)17-24(23)37-26/h4-14,17H,3,15-16,18H2,1-2H3,(H2,27,32,33)
• InChI Key: HHFPUQZWEYIXBP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)N)CCOC
• Molecular Formula: C26H28N4O6S3
• Molecular Weight: 588.7 g/mol

Description

“4-[benzyl(ethyl)sulfamoyl]-N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide” is a chemical compound with the molecular formula C26H28N4O6S3. It has an average mass of 588.719 Da and a mono-isotopic mass of 588.117065 Da.

Scientific Research Applications

Antimicrobial Activity

Research indicates that benzamide derivatives, including those with sulfonamide moieties, exhibit significant antimicrobial activity. For instance, a study synthesized a new class of benzamide derivatives bearing different bioactive moieties, which showed considerable antibacterial and antifungal activities. These compounds were characterized by spectral and elemental analysis, highlighting their potential as antimicrobial agents (Priya et al., 2006).

Carbonic Anhydrase Inhibition

Another application area is the inhibition of carbonic anhydrases, which are enzymes involved in various physiological processes. For example, a series of benzamides incorporating 4-sulfamoyl moieties were investigated as inhibitors of human carbonic anhydrase isoforms, showing that they inhibited these enzymes in the low nanomolar or subnanomolar ranges. This suggests their potential utility in designing inhibitors for therapeutic purposes (Abdoli et al., 2018).

Anticancer Activity

Derivatives of benzamide and sulfonamide also show promise in anticancer research. For instance, pro-apoptotic indapamide derivatives were synthesized from 4-chloro-N-(2-methyl-2,3-dihydroindol-1-yl)-3-sulfamoylbenzamide (indapamide), with one derivative demonstrating significant proapoptotic activity against melanoma cell lines. This highlights the potential of such compounds in developing anticancer therapies (Yılmaz et al., 2015).

Sensing Applications

Compounds with sulfonamide and benzamide groups have been utilized in sensing applications. For example, a study used a sulipride drug as a novel electroactive material for preparing PVC-based Zn2+-selective electrodes, demonstrating the potential of such compounds in developing sensors for various ions (Saleh & Gaber, 2001).